![molecular formula C8H7N3O2 B2870802 2-(Methylamino)-5-nitrobenzonitrile CAS No. 85020-87-7](/img/structure/B2870802.png)
2-(Methylamino)-5-nitrobenzonitrile
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Overview
Description
Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are commonly used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. This can include its reactivity with other compounds, its stability under various conditions, and any decomposition reactions .Physical and Chemical Properties Analysis
This involves measuring properties such as melting point, boiling point, solubility, density, and refractive index. The compound’s chemical properties, such as its acidity or basicity, its redox potential, and its reactivity with common reagents, would also be studied .Scientific Research Applications
Thermophysical Properties
A study by Jiménez et al. (2002) explored the thermophysical properties of nitrobenzonitriles, including 2-(Methylamino)-5-nitrobenzonitrile, by using differential scanning calorimetry. This research provides valuable information on the phase transitions, heat capacities, and thermodynamic behavior of these compounds at varying temperatures (Jiménez et al., 2002).
Novel Compound Synthesis
Li et al. (2006) demonstrated the synthesis of novel compounds using 2-amino-5-nitrobenzonitrile, highlighting the chemical's potential in creating new molecular structures. This study adds to the understanding of the versatility of nitrobenzonitriles in organic synthesis (Li et al., 2006).
Antiparasitic and Antifungal Evaluation
Alp et al. (2009) conducted a study on benzimidazolyl carboxamidines derived from nitrobenzonitriles, including their antiparasitic and antifungal activities. This research could have implications for the development of new treatments in parasitology and mycology (Alp et al., 2009).
Solvent Effects and Quantum Chemical Calculations
Lorenc (2005) investigated the electronic absorption spectra of various nitrobenzonitrile derivatives, including this compound, in different solvents. This study is significant for understanding the electronic properties and behavior of these compounds in various environments (Lorenc, 2005).
Domino Synthesis of Pyrans
A research by Sivakumar et al. (2013) on the synthesis of novel 4H-pyrans using a domino one-pot three-component reaction process showcased the utility of nitrobenzonitriles in facilitating complex organic reactions (Sivakumar et al., 2013).
Hydrogenation Studies
Koprivova and Červený (2008) examined the hydrogenation of nitrobenzonitriles, including this compound, to understand the effects of substituent position and solvent choice on the hydrogenation process. This research provides insights into the chemical behavior and reactivity of nitrobenzonitriles (Koprivova & Červený, 2008).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-(methylamino)-5-nitrobenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c1-10-8-3-2-7(11(12)13)4-6(8)5-9/h2-4,10H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WSFLKAUDLAPTQW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=C(C=C(C=C1)[N+](=O)[O-])C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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